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Introduction
Ammonium cobalt(II) sulfate hexahydrate ((NH₄)₂Co(SO₄)₂·6H₂O) is a double salt belonging to

the family of compounds known as Tutton's salts.[1][2] These salts are characterized by their

monoclinic crystal structure and have applications in various fields, including catalysis,

electrochemical research, and materials science.[1][2] This document provides detailed

protocols for the synthesis of high-quality single crystals of ammonium cobalt(II) sulfate, a

compound utilized as a spectroscopic standard, in cobalt plating, and in the ceramics industry.

[3] The crystals typically present as pink to red monoclinic prisms.[3][4]

Physicochemical Data
A summary of the key quantitative data for ammonium cobalt(II) sulfate is presented below.

This data is essential for understanding the material properties and for designing the

crystallization experiments.

Table 1: Physical and Chemical Properties of Ammonium Cobalt(II) Sulfate Hexahydrate
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Property Value

Chemical Formula (NH₄)₂Co(SO₄)₂·6H₂O[1]

Molecular Weight 395.23 g/mol [1][3]

Appearance Pink to red crystalline solid[1][3]

Crystal System Monoclinic[2][5]

Space Group P2₁/a or P2₁/c[2][5]

Density 1.902 g/mL at 25°C[3][6]

Decomposition Temp. ~120°C[1][6]

Solubility Soluble in water, insoluble in alcohol[3][6]

Table 2: Solubility of Ammonium Cobalt(II) Sulfate in Water[7]

Temperature Solubility (g / 100 g water)

0°C (273.15 K) ~8.92

10°C (283.15 K) ~13.98

20°C (293.15 K) ~19.54

Experimental Protocols
Two primary methods for growing single crystals of ammonium cobalt(II) sulfate are detailed

below: slow evaporation and slow cooling.

Protocol 1: Crystal Growth by Slow Evaporation
This is the most common and straightforward method for obtaining single crystals with well-

defined faces.[8]

1. Materials and Reagents:

Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O) or hexahydrate (CoSO₄·6H₂O)
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Ammonium sulfate ((NH₄)₂SO₄)

Deionized water[1]

Beakers or crystallizing dishes

Stirring rod

Hot plate

Filter paper

Nylon thread or fishing line

Protective gloves and eyewear

2. Saturated Solution Preparation:

Prepare a stoichiometric mixture of cobalt(II) sulfate and ammonium sulfate. Several

literature examples are provided in the table below.

Table 3: Reagent Quantities for Saturated Solution

Cobalt(II) Sulfate Ammonium Sulfate Deionized Water Source

93 g (CoSO₄·6H₂O) 46.5 g 400 mL (hot) [9][10][11]

14.0 g (CoSO₄·7H₂O) 6.6 g 32.5 mL [12]

Stoichiometric

amounts
33.43 g Use minimal hot water [7]

Separately dissolve the cobalt(II) sulfate and ammonium sulfate in hot deionized water.[7]

Combine the two solutions while stirring intensely.[7] Due to the high solubility of the product,

it is recommended to use a minimal amount of hot water to ensure saturation.[7]

Filter the hot, saturated solution to remove any impurities or undissolved solids.
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3. Seed Crystal Formation:

Pour the filtered solution into a clean crystallizing dish or beaker.

Cover the container with a piece of filter paper to prevent dust contamination while allowing

for slow evaporation.

Leave the solution undisturbed for 24-48 hours. Small seed crystals will form at the bottom of

the container as the solvent evaporates.[11]

4. Single Crystal Growth:

Carefully decant the supernatant solution into a new, clean container.

Select a single, well-formed, transparent seed crystal from the bottom of the original

container.[11]

Tie the selected seed crystal to a thin nylon thread.

Suspend the seed crystal in the decanted saturated solution, ensuring it is fully submerged

and not touching the sides or bottom of the container.

Cover the container again and allow the solution to evaporate slowly at a constant

temperature (e.g., room temperature). The main crystal will grow in size over several days to

weeks.[11]

5. Harvesting and Storage:

Once the crystal has reached the desired size, carefully remove it from the solution.

Gently dry the crystal with a soft, lint-free cloth or paper towel.

To protect the crystal from dehydration and degradation, it can be coated with a clear varnish

or stored in a sealed container with a small amount of the mother liquor or in mineral oil.[7]

[13]

Protocol 2: Crystal Growth by Slow Cooling
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This method relies on the principle that the solubility of ammonium cobalt(II) sulfate decreases

as the temperature is lowered.

1. Saturated Solution Preparation:

Prepare a saturated solution at an elevated temperature (e.g., 50°C) as described in

Protocol 1, Step 2.[1] It is crucial to ensure the solution is fully saturated at this higher

temperature.

2. pH Adjustment (Optional but Recommended):

For higher quality crystals, adjust the pH of the solution to between 4 and 6 to prevent the

hydrolysis of Co²⁺ ions.[1]

The addition of a small amount of baking soda (~1g per 100g of solution) can help precipitate

impurities like iron salts. The solution should be left to stand and then filtered.[7]

3. Crystal Growth:

Place the hot, saturated solution in a well-insulated container (e.g., a dewar flask or a

styrofoam box) to ensure a very slow cooling rate.

A controlled cooling rate of 0.1–0.5°C per hour is recommended to enhance crystal quality

and minimize impurities.[1]

As the solution slowly cools to room temperature, the decreasing solubility will cause the

ammonium cobalt(II) sulfate to crystallize out of the solution.

4. Harvesting and Storage:

Once the solution has reached room temperature and crystal growth has ceased, harvest the

crystals as described in Protocol 1, Step 5.

Visualized Workflows and Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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